(2-Methyl-1h-indol-3-yl)(pyridin-3-yl)methanone

• CAS No.: 37128-50-0
• Molecular Formula: C15H12N2O
• Molecular Weight: 236.27 g/mol
• IUPAC Name: (2-methyl-1H-indol-3-yl)-pyridin-3-ylmethanone
• InChI: InChI=1S/C15H12N2O/c1-10-14(12-6-2-3-7-13(12)17-10)15(18)11-5-4-8-16-9-11/h2-9,17H,1H3
• InChI Key: BOFIAEWERJXGGQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=CC=CC=C2N1)C(=O)C3=CN=CC=C3

Description

(2-Methyl-1H-indol-3-yl)(pyridin-3-yl)methanone (CAS 37128-50-0) is a heterocyclic compound featuring an indole core substituted with a methyl group at the 2-position and a pyridin-3-yl methanone moiety at the 3-position. Its molecular formula is C₁₅H₁₂N₂O, with a molecular weight of 236.27 g/mol . Key physical properties include a logP of 3.10, boiling point of 426.9°C, and density of 1.246 g/cm³ . The compound’s structure enables diverse intermolecular interactions, including hydrogen bonding (via the indolic NH and pyridinyl N) and π-π stacking, which influence its solubility and reactivity.

Biological Activity

The compound (2-Methyl-1H-indol-3-yl)(pyridin-3-yl)methanone is an indole derivative that has garnered attention due to its potential biological activities, particularly in pharmacology and medicinal chemistry. This article reviews the current understanding of its biological activity, including its interactions with various biomolecules, effects on cellular processes, and potential therapeutic applications.

Chemical Structure and Properties

The molecular formula of (2-Methyl-1H-indol-3-yl)(pyridin-3-yl)methanone is $C_{24}H_{21}N_{3}$ . The compound features an indole ring system fused with a pyridine moiety, which is significant for its biological interactions.

1. Enzyme Interactions

Indole derivatives, including (2-Methyl-1H-indol-3-yl)(pyridin-3-yl)methanone, have been shown to interact with various enzymes. For instance:

• Monoamine Oxidase (MAO) Inhibition : Some indole derivatives exhibit selective inhibition of MAO A and B isoforms. The structure of the compound may influence its binding affinity and selectivity towards these enzymes .

2. Cellular Effects

The compound has been reported to affect several cellular processes:

• Cell Signaling : It modulates key signaling pathways, impacting gene expression and cellular metabolism. This modulation can lead to altered responses in cancer cells, enhancing apoptosis and inhibiting proliferation .

3. Anticancer Activity

Recent studies indicate that (2-Methyl-1H-indol-3-yl)(pyridin-3-yl)methanone demonstrates significant anticancer properties:

• In Vitro Studies : Research has shown that this compound can induce apoptosis in various cancer cell lines, including MDA-MB-231 breast cancer cells. At concentrations as low as 1 µM, it enhances caspase activity, confirming its role as an apoptosis inducer .

Table 1: Summary of Biological Activities

Activity Type	Observations	Reference
Enzyme Inhibition	Selective inhibition of MAO A and B
Apoptosis Induction	Enhanced caspase activity in MDA-MB-231 cells
Microtubule Destabilization	Inhibition of microtubule assembly at 20 µM
Cytotoxicity	Higher cytotoxicity against MCF-7 than normal cells

Molecular Mechanism

The mechanism by which (2-Methyl-1H-indol-3-yl)(pyridin-3-yl)methanone exerts its biological effects involves:

• Binding to Receptors : The compound binds to specific receptors and enzymes, leading to alterations in their activity.
• Modulation of Gene Expression : It influences transcription factors that regulate genes involved in cell cycle progression and apoptosis.
• Reactive Oxygen Species (ROS) Generation : Increased ROS levels may contribute to the induction of apoptosis in cancer cells .

Comparison with Similar Compounds

Structural and Physical Properties

The following table summarizes key structural and physical properties of the target compound and its analogs:

Compound Name (CAS)	Molecular Formula	Molecular Weight (g/mol)	Substituents/R-Groups	Melting Point (°C)	logP	Key Spectral Features
Target Compound (37128-50-0)	C₁₅H₁₂N₂O	236.27	Pyridin-3-yl	-	3.10	¹H-NMR: δ 2.37 (s, CH₃)
(4-Chlorophenyl) derivative (3d)	C₁₆H₁₂ClN₂O	301.73	4-Chlorophenyl	199.0–201.5	-	¹³C-NMR: δ 136.1 (Cl)
(3-Nitrophenyl) derivative (103638-60-4)	C₁₆H₁₂N₂O₃	280.28	3-Nitrophenyl	-	-	IR: 1720 cm⁻¹ (C=O)
[5-(1H-Indol-3-yl)...methanone (3a)	C₂₄H₂₀N₄O	445.50	Phenyl, dihydropyrazole	-	-	IR: 1641 cm⁻¹ (C=O)
(2-Methyl-5-fluoro-1H-indol-3-yl)(phenyl)methanone (3d)	C₁₆H₁₂FNO	253.28	Phenyl, 5-fluoro	229–230	-	¹H-NMR: δ 12.11 (s, NH)

Key Observations:

• Substituent Effects on Melting Points: Derivatives with electron-withdrawing groups (e.g., nitro , chloro ) exhibit higher melting points due to enhanced dipole-dipole interactions. The target compound’s pyridinyl group, being polar but less electron-withdrawing than nitro, may result in a lower melting point compared to 3d (199–201.5°C) .
• Lipophilicity (logP): The target compound’s logP of 3.10 suggests moderate lipophilicity, suitable for membrane permeability. Substitution with pyridinyl (polar) instead of phenyl (nonpolar) likely reduces logP compared to analogs like (phenyl)methanone derivatives .
• Spectral Signatures: The target compound’s ¹H-NMR methyl signal at δ 2.37 aligns with other 2-methylindole derivatives . Carbonyl IR stretches (1641–1720 cm⁻¹) vary slightly depending on electronic effects of substituents .